Cas no 1289174-09-9 (5-Hydroxy-2-methylisonicotinaldehyde)

• Product Name: 5-Hydroxy-2-methylisonicotinaldehyde
• CAS No: 1289174-09-9
• MF: C₇H₇NO₂
• MW: 137.135981798172
• CID: 4802160
• Update Time: 2025-10-30

5-Hydroxy-2-methylisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-HYDROXY-2-METHYLISONICOTINALDEHYDE
• AB76792
• 5-Hydroxy-2-methylisonicotinaldehyde

• Inchi： 1S/C7H7NO2/c1-5-2-6(4-9)7(10)3-8-5/h2-4,10H,1H3
• InChI Key： FSGHQLIWJYYDKC-UHFFFAOYSA-N
• SMILES： OC1=CN=C(C)C=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• XLogP3: 0.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Hydroxy-2-methylisonicotinaldehyde

Research Brief on 5-Hydroxy-2-methylisonicotinaldehyde (CAS: 1289174-09-9): Recent Advances and Applications

5-Hydroxy-2-methylisonicotinaldehyde (CAS: 1289174-09-9) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, including kinase inhibitors and antimicrobial compounds. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 5-Hydroxy-2-methylisonicotinaldehyde as a precursor for the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression. The researchers employed a combination of computational modeling and in vitro assays to optimize the structure-activity relationship (SAR) of these derivatives, leading to the identification of several promising candidates for further preclinical evaluation.

Another significant application of 5-Hydroxy-2-methylisonicotinaldehyde was reported in a recent Bioorganic & Medicinal Chemistry Letters article. The study focused on its role in the synthesis of novel antimicrobial agents. The researchers synthesized a series of Schiff base derivatives using 5-Hydroxy-2-methylisonicotinaldehyde and evaluated their activity against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited broad-spectrum antimicrobial activity, with minimal cytotoxicity against mammalian cells, suggesting their potential as lead compounds for the development of new antibiotics.

From a synthetic chemistry perspective, advancements in the efficient production of 5-Hydroxy-2-methylisonicotinaldehyde have also been reported. A 2022 study in Organic Process Research & Development described an improved catalytic method for its synthesis, which achieved higher yields and reduced environmental impact compared to traditional approaches. This method utilized a green chemistry framework, emphasizing the use of biodegradable catalysts and solvent-free conditions, aligning with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In conclusion, 5-Hydroxy-2-methylisonicotinaldehyde (CAS: 1289174-09-9) continues to be a versatile and valuable compound in medicinal chemistry. Its applications in kinase inhibitor development and antimicrobial agent synthesis underscore its potential to address unmet medical needs. Future research should focus on further optimizing its derivatives for clinical translation and exploring additional therapeutic targets. The ongoing advancements in synthetic methodologies also highlight the importance of sustainable practices in the production of such key intermediates.